2-(butyrylamino)-N-phenyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-(butanoylamino)-N-phenyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H20N2O2S/c1-2-7-15(21)20-18-16(13-10-6-11-14(13)23-18)17(22)19-12-8-4-3-5-9-12/h3-5,8-9H,2,6-7,10-11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: NVJDCTFFEITRAB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C2=C(S1)CCC2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

Synthesis of thiophene derivatives often involves reactions between carboxamide precursors and various reagents to produce compounds with potential antibiotic and antibacterial properties. For example, the synthesis of thiophene derivatives from 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide through reactions with different organic reagents has been reported, highlighting the versatility of thiophene synthesis strategies (Ahmed, 2007). Another study describes the solvent-free synthesis of thiophene-3-carboxamide derivatives under microwave irradiation, showcasing the efficiency of modern synthetic methods (Thirunarayanan & Sekar, 2013).

Molecular Structure Analysis

The molecular structure of thiophene derivatives is critical for their chemical behavior and potential applications. For instance, the analysis of the crystal structure of a related thiophene compound revealed significant insights into its molecular configuration, showcasing the importance of structural studies (Hu et al., 2007).

Chemical Reactions and Properties

Thiophene derivatives participate in a variety of chemical reactions, leading to a diverse range of functional compounds. For example, the reaction of cyclopenta[b]thiophene derivative with phenylisothiocyanate4 gave thiourea derivative 5, which was further reacted to give pyrimidine derivatives, showcasing the compound's reactivity and the potential for generating bioactive molecules (El-Sharkawy, 2012).

Physical Properties Analysis

The physical properties of thiophene derivatives, such as melting points, boiling points, and solubility, are essential for understanding their behavior in different environments and applications. Although specific data on "2-(butyrylamino)-N-phenyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide" was not found, studies on similar compounds provide valuable insights into how these properties can be analyzed and predicted based on molecular structure (Oliveira et al., 2012).

Chemical Properties Analysis

The chemical properties of thiophene derivatives, such as reactivity towards nucleophiles or electrophiles, acid-base behavior, and redox characteristics, define their utility in chemical synthesis and applications. For instance, the anti-inflammatory and antioxidant activities of acid chloride derivatives of a similar thiophene compound suggest the impact of chemical properties on biological activity (Kumar et al., 2008).